alpha-D-glucose
alpha-D-glucose
Beta-L-gulose is a L-gulopyranose with a beta-configuration. It is an enantiomer of a beta-D-gulose.
Brand Name:
Vulcanchem
CAS No.:
492-62-6
VCID:
VC21081432
InChI:
InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4-,5-,6-/m0/s1
SMILES:
C(C1C(C(C(C(O1)O)O)O)O)O
Molecular Formula:
C6H12O6
Molecular Weight:
180.16 g/mol
alpha-D-glucose
CAS No.: 492-62-6
Cat. No.: VC21081432
Molecular Formula: C6H12O6
Molecular Weight: 180.16 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-L-gulose is a L-gulopyranose with a beta-configuration. It is an enantiomer of a beta-D-gulose. |
|---|---|
| CAS No. | 492-62-6 |
| Molecular Formula | C6H12O6 |
| Molecular Weight | 180.16 g/mol |
| IUPAC Name | (2S,3S,4S,5S,6S)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol |
| Standard InChI | InChI=1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3+,4-,5-,6-/m0/s1 |
| Standard InChI Key | WQZGKKKJIJFFOK-GNFDWLABSA-N |
| Isomeric SMILES | C([C@H]1[C@H]([C@@H]([C@@H]([C@H](O1)O)O)O)O)O |
| SMILES | C(C1C(C(C(C(O1)O)O)O)O)O |
| Canonical SMILES | C(C1C(C(C(C(O1)O)O)O)O)O |
| Appearance | Powder |
| Melting Point | 133.0 °C 146°C 146 °C |
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